N-(4-bromo-2-methylphenyl)-3-propoxybenzamide

• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol
• IUPAC Name: N-(4-bromo-2-methylphenyl)-3-propoxybenzamide
• InChI: InChI=1S/C17H18BrNO2/c1-3-9-21-15-6-4-5-13(11-15)17(20)19-16-8-7-14(18)10-12(16)2/h4-8,10-11H,3,9H2,1-2H3,(H,19,20)
• InChI Key: MFROFVPMUFHEMY-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=C(C=C(C=C2)Br)C

Description

N-(4-bromo-2-methylphenyl)-3-propoxybenzamide, also known as BRL-15572, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the benzamide class of compounds and has been found to have activity as a selective antagonist of the cannabinoid type 2 receptor (CB2R).

Mechanism of Action

N-(4-bromo-2-methylphenyl)-3-propoxybenzamide acts as a selective antagonist of CB2R, which is a G protein-coupled receptor that is primarily expressed in immune cells and has been found to play a role in the regulation of pain, inflammation, and immune function. By blocking the activity of CB2R, this compound can reduce pain and inflammation and modulate immune function.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. In animal models, this compound has been shown to reduce pain and inflammation, improve cognitive function, and modulate immune function. It has also been found to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-2-methylphenyl)-3-propoxybenzamide in lab experiments is its selectivity for CB2R, which allows for more targeted manipulation of this receptor. However, one limitation is that CB2R is expressed at low levels in the central nervous system, which may limit its potential therapeutic applications in this area.

Future Directions

There are several potential future directions for the study of N-(4-bromo-2-methylphenyl)-3-propoxybenzamide. One area of interest is in the development of more potent and selective CB2R antagonists for the treatment of pain, inflammation, and neurodegenerative diseases. Another area of interest is in the exploration of the role of CB2R in other physiological processes, such as metabolism and cardiovascular function. Finally, the potential therapeutic applications of this compound in combination with other drugs or therapies should be investigated.

Synthesis Methods

The synthesis of N-(4-bromo-2-methylphenyl)-3-propoxybenzamide involves the reaction of 4-bromo-2-methylbenzoic acid with 3-aminopropyl ether in the presence of a coupling reagent such as N,N'-carbonyldiimidazole (CDI) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The resulting intermediate is then treated with propionyl chloride to yield this compound. The purity and yield of the final product can be improved by recrystallization or column chromatography.

Scientific Research Applications

N-(4-bromo-2-methylphenyl)-3-propoxybenzamide has been studied for its potential therapeutic applications in several areas. One of the main areas of interest is in the treatment of inflammatory and neuropathic pain. CB2R is known to play a role in the regulation of pain and inflammation, and selective antagonists of this receptor have been found to be effective in reducing pain and inflammation in animal models.
Another area of research is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. CB2R has been found to be upregulated in response to neuroinflammation, and selective antagonists of this receptor have been shown to reduce inflammation and improve cognitive function in animal models of these diseases.